Cas no 1160574-63-9 (2,4-Dibromo-3,6-dichlorofluorobenzene)

• Product Name: 2,4-Dibromo-3,6-dichlorofluorobenzene
• CAS No: 1160574-63-9
• MF: C₆HBr₂Cl₂F
• MW: 322.784541845322
• CID: 2853610
• Update Time: 2025-11-02

2,4-Dibromo-3,6-dichlorofluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3,6-dichlorofluorobenzene
• 1,3-dibromo-2,5-dichloro-4-fluorobenzene

• Inchi： 1S/C6HBr2Cl2F/c7-2-1-3(9)6(11)4(8)5(2)10/h1H
• InChI Key： IXZJIALQMVUMIN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1Cl)Br)Cl)F

Computed Properties

• Exact Mass: 321.77856 g/mol
• Monoisotopic Mass: 319.78061 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 322.78
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 2,4-Dibromo-3,6-dichlorofluorobenzene

Comprehensive Guide to 2,4-Dibromo-3,6-dichlorofluorobenzene (CAS No. 1160574-63-9): Properties, Applications, and Market Insights

2,4-Dibromo-3,6-dichlorofluorobenzene (CAS No. 1160574-63-9) is a halogenated aromatic compound with significant industrial and research applications. This polyhalogenated benzene derivative is widely recognized for its unique chemical properties, making it valuable in various synthetic processes. The compound's molecular formula is C₆HBr₂Cl₂F, and it features a distinctive arrangement of bromine, chlorine, and fluorine substituents on the benzene ring.

The growing demand for halogenated intermediates in pharmaceutical and agrochemical synthesis has increased interest in compounds like 2,4-Dibromo-3,6-dichlorofluorobenzene. Researchers frequently search for "synthesis of polyhalogenated benzenes" or "applications of bromo-chloro-fluorobenzenes," reflecting the compound's relevance in modern chemistry. Its stability and reactivity make it particularly useful in cross-coupling reactions and as a building block for more complex molecules.

From a chemical perspective, 2,4-Dibromo-3,6-dichlorofluorobenzene exhibits interesting properties due to its electron-withdrawing halogen groups. The presence of multiple halogens creates a strong dipole moment, influencing its solubility in organic solvents and its behavior in nucleophilic aromatic substitution reactions. These characteristics are frequently discussed in searches about "electronic effects in halogenated aromatics" and "reactivity trends in polyhalobenzenes."

In industrial applications, this compound serves as a key intermediate for the production of advanced materials. Many manufacturers inquire about "sources of 2,4-Dibromo-3,6-dichlorofluorobenzene" or "high-purity halogenated benzene derivatives," particularly for use in liquid crystal displays and electronic materials. The compound's ability to modify material properties through halogen interactions makes it valuable in these high-tech applications.

The environmental fate of polyhalogenated compounds like 2,4-Dibromo-3,6-dichlorofluorobenzene has become a significant research topic, with many studies focusing on "degradation pathways of halogenated aromatics." While stable under normal conditions, proper handling and disposal procedures are essential to ensure environmental safety. Recent innovations in green chemistry have explored more sustainable approaches to working with such compounds.

Analytical characterization of 2,4-Dibromo-3,6-dichlorofluorobenzene typically involves techniques like GC-MS, NMR spectroscopy, and HPLC. Researchers often search for "analytical methods for polyhalogenated benzenes" or "spectral data of bromo-chloro-fluorobenzenes" when working with this compound. The distinct halogen pattern creates characteristic splitting patterns in NMR spectra that aid in identification.

The market for halogenated benzene derivatives continues to evolve, with 2,4-Dibromo-3,6-dichlorofluorobenzene maintaining steady demand in specialty chemical sectors. Industry reports tracking "trends in halogenated intermediates" highlight its importance in various synthetic pathways. Manufacturers are increasingly focusing on developing efficient synthetic routes to meet the growing requirements of end-user industries.

Storage and handling of 2,4-Dibromo-3,6-dichlorofluorobenzene require standard precautions for halogenated organic compounds. Proper ventilation, chemical-resistant gloves, and appropriate containment measures are recommended. These safety considerations are frequently addressed in searches for "handling polyhalogenated aromatics" and "storage conditions for brominated compounds."

Future research directions for 2,4-Dibromo-3,6-dichlorofluorobenzene include exploring its potential in new catalytic systems and advanced material applications. The compound's unique halogen pattern offers opportunities for developing novel synthetic methodologies, a topic gaining attention in searches for "innovative uses of polyhalobenzenes." As chemical synthesis becomes more sophisticated, the role of such specialized intermediates continues to expand.

In conclusion, 2,4-Dibromo-3,6-dichlorofluorobenzene (CAS No. 1160574-63-9) represents an important class of polyhalogenated aromatic compounds with diverse applications. Its combination of bromine, chlorine, and fluorine substituents creates distinctive chemical behavior that researchers and manufacturers continue to explore. As the chemical industry advances, compounds like this will play increasingly important roles in developing new materials and synthetic processes.